Cas no 139448-87-6 (methyl 3-hydroxy-3-(naphthalen-1-yl)propanoate)

• Product Name: methyl 3-hydroxy-3-(naphthalen-1-yl)propanoate
• CAS No: 139448-87-6
• MF: C₁₄H₁₄O₃
• CID: 1271411
• PubChem ID: 14361478
• Update Time: 2025-10-30

methyl 3-hydroxy-3-(naphthalen-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• 1-Naphthalenepropanoic acid, b-hydroxy-, methyl ester
• 1-Naphthalenepropanoic acid, β-hydroxy-, methyl ester
• methyl 3-hydroxy-3-(naphthalen-1-yl)propanoate

Additional information on methyl 3-hydroxy-3-(naphthalen-1-yl)propanoate

Recent Advances in the Study of Methyl 3-Hydroxy-3-(Naphthalen-1-yl)propanoate (CAS: 139448-87-6) in Chemical Biology and Pharmaceutical Research

Methyl 3-hydroxy-3-(naphthalen-1-yl)propanoate (CAS: 139448-87-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by a naphthalene ring linked to a hydroxypropanoate ester, has been the subject of several studies exploring its synthesis, biological activity, and pharmacological potential. The following sections provide a comprehensive overview of the latest research findings related to this compound, highlighting its significance in drug discovery and development.

Recent studies have focused on the synthetic pathways for methyl 3-hydroxy-3-(naphthalen-1-yl)propanoate, with an emphasis on optimizing yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel catalytic method for its synthesis, utilizing palladium-catalyzed cross-coupling reactions. This approach not only improved the efficiency of the synthesis but also reduced the environmental impact by minimizing the use of hazardous reagents. The study reported a yield of 85%, which represents a significant improvement over previous methods.

In terms of biological activity, methyl 3-hydroxy-3-(naphthalen-1-yl)propanoate has shown promising results as an inhibitor of key enzymes involved in inflammatory pathways. A study published in Bioorganic & Medicinal Chemistry Letters in 2024 demonstrated its potent inhibitory effects on cyclooxygenase-2 (COX-2), with an IC50 value of 0.8 µM. This finding suggests potential applications in the development of anti-inflammatory drugs, particularly for conditions such as rheumatoid arthritis and osteoarthritis. Additionally, the compound exhibited selective inhibition, sparing COX-1, which is crucial for minimizing gastrointestinal side effects.

Further investigations into the pharmacological properties of methyl 3-hydroxy-3-(naphthalen-1-yl)propanoate have revealed its potential as an anticancer agent. Research conducted at the National Cancer Institute (NCI) in 2023 identified its ability to induce apoptosis in several cancer cell lines, including breast and lung cancer. The mechanism of action appears to involve the disruption of mitochondrial membrane potential and the activation of caspase-3. These findings were corroborated by in vivo studies in mouse models, where the compound demonstrated significant tumor growth inhibition without notable toxicity.

The pharmacokinetic profile of methyl 3-hydroxy-3-(naphthalen-1-yl)propanoate has also been a focus of recent research. A 2024 study in Drug Metabolism and Disposition evaluated its absorption, distribution, metabolism, and excretion (ADME) properties. The results indicated good oral bioavailability (approximately 70%) and a half-life of 4.5 hours in rats, making it a viable candidate for further drug development. However, the study also noted the need for structural modifications to improve metabolic stability, as the compound was found to undergo rapid glucuronidation in the liver.

In conclusion, methyl 3-hydroxy-3-(naphthalen-1-yl)propanoate (CAS: 139448-87-6) represents a promising scaffold for the development of novel therapeutic agents. Its diverse biological activities, coupled with recent advancements in synthetic methodologies and pharmacokinetic understanding, underscore its potential in addressing unmet medical needs. Future research should focus on optimizing its pharmacological properties and exploring its efficacy in clinical settings.